Cas no 2807446-09-7 ((6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane)

• Product Name: (6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane
• CAS No: 2807446-09-7
• MF: C₁₅H₁₅FO₂S
• MW: 278.341806650162
• CID: 6795688
• PubChem ID: 164893709
• Update Time: 2025-06-08

(6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane
• 2807446-09-7
• MFCD34759803

• Inchi： 1S/C15H15FO2S/c1-17-12-8-9-13(15(19-2)14(12)16)18-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3
• InChI Key： JNEOAFOXBWNJSN-UHFFFAOYSA-N
• SMILES： S(C)C1C(=C(C=CC=1OCC1C=CC=CC=1)OC)F

Computed Properties

• Exact Mass: 278.07767905g/mol
• Monoisotopic Mass: 278.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.8Ų

Additional information on (6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane

Introduction to (6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane (CAS No. 2807446-09-7)

(6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane (CAS No. 2807446-09-7) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of (6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane is composed of a benzyl ether moiety, a fluorine atom, and a methoxy group, all attached to a phenyl ring, which is further linked to a methyl sulfide group. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery and development. Sulfur atoms can participate in various biological interactions, such as hydrogen bonding and hydrophobic interactions, which are crucial for the binding affinity and selectivity of drug molecules. The methyl sulfide group in (6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane is particularly noteworthy for its potential to enhance the lipophilicity and bioavailability of the compound.

In terms of its pharmacological properties, (6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane has been evaluated for its potential as an antioxidant and anti-inflammatory agent. Antioxidants play a critical role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions. Preliminary studies have shown that this compound exhibits significant antioxidant activity, suggesting its potential use in the prevention and treatment of oxidative stress-related diseases.

Furthermore, the anti-inflammatory properties of (6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane have been investigated in both in vitro and in vivo models. Inflammatory responses are involved in a wide range of pathological conditions, including chronic inflammatory diseases and autoimmune disorders. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and mediators, thereby reducing inflammation and associated tissue damage.

The unique combination of functional groups in (6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane also makes it an attractive candidate for the development of targeted therapies. For instance, the benzyl ether moiety can be modified to enhance the compound's selectivity towards specific cellular targets or receptors. This flexibility in chemical modification allows researchers to optimize the compound's pharmacological profile for various therapeutic applications.

In addition to its potential therapeutic applications, (6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane has also been studied for its use as a synthetic intermediate in organic synthesis. The compound's reactivity and stability make it a valuable building block for the synthesis of more complex molecules with diverse biological activities. This versatility has led to its increased use in combinatorial chemistry and high-throughput screening platforms.

The safety profile of (6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane

In conclusion, (6-(Benzyloxy)-2-fluoro-3-methoxyphenyl)(methyl)sulfane (CAS No. 2807446-09-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties and safety profile, make it an exciting candidate for further development as a therapeutic agent or synthetic intermediate. Ongoing research continues to explore its full potential, paving the way for innovative solutions in drug discovery and development.